6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine

• Molecular Formula: C8H7F3N4
• Molecular Weight: 216.16 g/mol
• SMILES: CC1=C(N2C(=CC(=N2)N)N=C1)C(F)(F)F
• InChI: InChI=1S/C8H7F3N4/c1-4-3-13-6-2-5(12)14-15(6)7(4)8(9,10)11/h2-3H,1H3,(H2,12,14)
• InChIKey: PQWIVGILLRVQPL-UHFFFAOYSA-N

6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CAS 2171317-03-4) is a heterocyclic small molecule belonging to the pyrazolo[1,5-a]pyrimidine class, a recognized privileged scaffold in medicinal chemistry. It features a fused bicyclic core comprising pyrazole and pyrimidine rings, with a 2-amine handle, a 6-methyl substituent, and a 7-trifluoromethyl group.

6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: Core Specifications, CAS Identity, and Scaffold Classification for Procurement

6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CAS 2171317-03-4) is a heterocyclic small molecule belonging to the pyrazolo[1,5-a]pyrimidine class, a recognized privileged scaffold in medicinal chemistry [1]. It features a fused bicyclic core comprising pyrazole and pyrimidine rings, with a 2-amine handle, a 6-methyl substituent, and a 7-trifluoromethyl group. Its molecular formula is C₈H₇F₃N₄, with a molecular weight of 216.16 g/mol [2]. The compound is commercially available as a research building block with typical purities ranging from 95% to 98% across multiple suppliers .

Scaffold Pyrazolo[1,5-a]pyrimidine privileged core

Substitution 6-methyl-7-trifluoromethyl pattern for SAR studies

Handle 2-amine for regioselective derivatization

Procurement Multiple purity grades to match assay requirements

• [1] Arias-Gómez, A.; Portilla, J. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules 2021, 26, 2708. DOI: 10.3390/molecules26092708 View Source
• [2] PubChem Compound Summary for CID 146680369, 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine. National Center for Biotechnology Information, 2025. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2171317-03-4 View Source

Why 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine Cannot Be Replaced by Generic Pyrazolopyrimidine Analogs

Within the pyrazolo[1,5-a]pyrimidine scaffold, the precise positioning of substituents critically governs electronic distribution, lipophilicity, and downstream reactivity. The 6-methyl and 7-trifluoromethyl substitution pattern on the target compound creates a unique combination of steric and electronic effects that is absent in any single-position analog [1]. Simply substituting with the 5-methyl-7-CF₃ regioisomer (CAS 2171315-24-3) alters the electron density profile at the pyrimidine ring, while the 7-CF₃-only analog (CAS 1785367-92-1) lacks the 6-position methyl group that contributes additional lipophilicity and steric bulk [2]. The quantitative evidence below demonstrates that these physicochemical differences are measurable and consequential for molecular design and procurement decisions.

5-Methyl-7-CF₃ regioisomer differs in substitution topology, potentially altering kinase binding mode.

7-CF₃-only analog lacks the 6-methyl group, reducing lipophilicity and steric bulk.

6-Methyl-only analog lacks CF₃ fluorines, halving H-bond acceptor capacity and shifting solubility.

• [1] Stefanello, F.S.; Kappenberg, Y.G.; Araújo, J.N.; Franceschini, S.Z.; Martins, M.A.P.; Zanatta, N.; Iglesias, B.A.; Bonacorso, H.G. Trifluoromethyl-substituted aryldiazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Regioselective synthesis, structure, and optical properties. J. Fluorine Chem. 2022, 257–258, 109967. DOI: 10.1016/j.jfluchem.2022.109967 View Source
• [2] PubChem. Comparison of computed physicochemical properties for 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CID 146680369), 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CID 84721401), and 5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CID 146680370). Retrieved May 2026. View Source

Quantitative Differentiation Evidence for 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine Relative to Closest Analogs

Computed Lipophilicity (XLogP3) Comparison: Target Compound vs. 7-CF₃-Only and 6-Methyl-Only Analogs

The target compound exhibits a computed XLogP3 of 1.3, which is 0.4 log units higher than the 7-trifluoromethyl-only analog (XLogP3 = 0.9; CAS 1785367-92-1) and 1.0 log unit higher than the 6-methyl-only analog (XLogP3 = 0.3; CAS 1159983-12-6) [1]. This represents a 2.5-fold increase in predicted partition coefficient relative to the 6-methyl-only analog, indicating substantially enhanced membrane permeability potential. The 5-methyl-7-CF₃ regioisomer (CAS 2171315-24-3) shares the same XLogP3 of 1.3 but differs in the spatial orientation of the methyl group, which affects molecular recognition properties.

Computed Lipophilicity

Data to verify

XLogP3 = 1.3

Supports permeability prediction differentiation

Computed; Δ = +0.4 vs 7-CF₃ analog

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 1.3
Comparator Or Baseline	7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: XLogP3 = 0.9; 6-Methylpyrazolo[1,5-a]pyrimidin-2-amine: XLogP3 = 0.3; 5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: XLogP3 = 1.3; 5-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: XLogP3 = 0.9
Quantified Difference	ΔXLogP3 = +0.4 vs. 7-CF₃ analog; ΔXLogP3 = +1.0 vs. 6-methyl analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07/2024.11.20)

Why This Matters

The 0.4–1.0 log unit lipophilicity differential directly impacts predictions of passive membrane permeability, oral absorption, and blood-brain barrier penetration, making the target compound a distinctly different tool for permeability structure-activity relationship (SAR) studies compared to its analogs.

• [1] PubChem Compound Summaries: CID 146680369 (XLogP3=1.3), CID 84721401 (XLogP3=0.9), CID 45602168 (XLogP3=0.3), CID 146680370 (XLogP3=1.3), CID 146680367 (XLogP3=0.9). National Center for Biotechnology Information. Data retrieved May 2026. View Source

Hydrogen Bond Acceptor Count Differentiation: Target vs. Non-Trifluoromethyl Analog

The target compound possesses 6 hydrogen bond acceptor sites (from the trifluoromethyl group and the heterocyclic nitrogens), compared to only 3 H-bond acceptors for the 6-methyl-only analog (CAS 1159983-12-6) [1]. This doubling of H-bond acceptor capacity arises from the three fluorine atoms in the 7-CF₃ group, which provide additional electronegative interaction sites. The 7-CF₃-only analog and the 5-CF₃ analog each also have 6 acceptors, confirming that the CF₃ group is the dominant contributor to acceptor count, but the target compound uniquely pairs this with the 6-methyl substituent.

H-Bond Acceptors

Data to verify

6 (vs 3 in 6-Me analog)

Alters solubility and target engagement predictions

Cactvs-computed; CF₃ contribution dominant

Evidence Dimension	Hydrogen bond acceptor count (Cactvs-computed)
Target Compound Data	H-bond acceptors = 6
Comparator Or Baseline	6-Methylpyrazolo[1,5-a]pyrimidin-2-amine: H-bond acceptors = 3; 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: H-bond acceptors = 6; 5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: H-bond acceptors = 6
Quantified Difference	+3 H-bond acceptors vs. 6-methyl-only analog; equivalent to 7-CF₃ analog
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

The doubled H-bond acceptor count fundamentally alters predicted solubility, crystal packing behavior, and protein-ligand interaction capacity relative to the non-fluorinated analog, necessitating distinct compound handling protocols and explaining divergent biological target engagement profiles.

• [1] PubChem Compound Summaries: CID 146680369 (6 H-bond acceptors), CID 45602168 (3 H-bond acceptors), CID 84721401 (6 H-bond acceptors), CID 146680370 (6 H-bond acceptors). National Center for Biotechnology Information. Data retrieved May 2026. View Source

Molecular Weight and Heavy Atom Count Differentiation for Library Design Applications

The target compound (MW = 216.16 g/mol, 15 heavy atoms) occupies a distinct molecular weight space compared to analogs lacking the 6-methyl group. The 7-CF₃-only analog (MW = 202.14 g/mol, 14 heavy atoms) and the 5-CF₃ analog (MW = 202.14 g/mol, 14 heavy atoms) are lighter by a full methylene unit [1]. The target compound is heavier than the 6-methyl-only analog (MW = 148.17 g/mol) by 68 Da due to the trifluoromethyl group. This molecular weight differential places the target compound in a different region of lead-like chemical space (Rule of Three compliance: MW ≤300 criterion satisfied by all compounds, but the target compound is closer to the threshold for fragment-based screening libraries)

Molecular Weight

Data to verify

216.16 Da (15 heavy atoms)

Different lead-like chemical space positioning

+14 Da vs 7-CF₃ analog; computed values

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 216.16 g/mol, 15 heavy atoms
Comparator Or Baseline	7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: MW = 202.14 g/mol, 14 heavy atoms; 6-Methylpyrazolo[1,5-a]pyrimidin-2-amine: MW = 148.17 g/mol, 11 heavy atoms; 5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: MW = 216.16 g/mol, 15 heavy atoms
Quantified Difference	+14.02 Da vs. 7-CF₃ analog; +68.0 Da vs. 6-methyl analog; +1 heavy atom vs. 7-CF₃ analog
Conditions	Computed by PubChem 2.1/2.2 (2021.05.07/2024.11.20 releases)

Why This Matters

The molecular weight differential of 14–68 Da across analogs translates to measurably different physicochemical and ADME property predictions, making the target compound the preferred choice when a higher molecular weight, dual-substituted scaffold is required for hit-to-lead optimization.

• [1] PubChem Compound Summaries: CID 146680369 (MW=216.16), CID 84721401 (MW=202.14), CID 45602168 (MW=148.17), CID 146680370 (MW=216.16), CID 146680367 (MW=202.14). National Center for Biotechnology Information. Data retrieved May 2026. View Source

Regioisomeric Substitution Pattern Uniqueness: 6-Methyl-7-CF₃ vs. 5-Methyl-7-CF₃ Differentiation for Kinase Inhibitor Design

The pyrazolo[1,5-a]pyrimidine scaffold derives its biological activity from the specific positioning of substituents around the bicyclic core. The literature demonstrates that 6-position modification (as in the target compound) influences KDR kinase inhibitory potency differently than 5-position modification [1]. While the 5-methyl-7-CF₃ regioisomer (CAS 2171315-24-3) shares identical molecular formula and computed global properties (XLogP3 = 1.3, TPSA = 56.2 Ų), the different methylation site alters local electron density and steric accessibility at the pyrimidine ring, which literature precedence indicates can lead to divergent kinase selectivity profiles [2]. This is particularly relevant given that pyrazolo[1,5-a]pyrimidines are established scaffolds for Trk kinase and CDK2 inhibitors [3].

Substitution Pattern

Class-level inference

6-Me-7-CF₃ vs 5-Me-7-CF₃

Class-level SAR suggests non-interchangeable kinase profiles

No head-to-head data; structural topology differs

Evidence Dimension	Substitution pattern: 6-methyl-7-CF₃ vs. 5-methyl-7-CF₃ positional isomerism
Target Compound Data	6-Methyl-7-(trifluoromethyl) substitution; methyl group located on pyrimidine ring at position 6, adjacent to bridgehead nitrogen
Comparator Or Baseline	5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine (CAS 2171315-24-3): methyl group at position 5, distant from bridgehead; identical computed global properties but different local electronic topology
Quantified Difference	No direct head-to-head biological data available; differentiation based on structural topology and class-level SAR precedent indicating that 5- vs. 6-substitution patterns yield non-interchangeable kinase inhibition profiles
Conditions	Structural comparison supported by PubChem computed data and SAR literature for pyrazolo[1,5-a]pyrimidine kinase inhibitors

Why This Matters

Procurement of the 6-methyl-7-CF₃ isomer rather than the 5-methyl-7-CF₃ isomer is essential for research programs evaluating 6-position SAR, as the two regioisomers are predicted to engage kinase ATP-binding pockets with different binding modes based on established pyrazolopyrimidine SAR precedent.

• [1] Fraley, M.E.; et al. Synthesis and Initial SAR Studies of 3,6-Disubstituted Pyrazolo[1,5-a]pyrimidines: A New Class of KDR Kinase Inhibitors. Bioorg. Med. Chem. Lett. 2002, 12, 3537–3541. DOI: 10.1016/S0960-894X(02)00827-2 View Source
• [2] Stefanello, F.S.; et al. Trifluoromethyl-substituted aryldiazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Regioselective synthesis, structure, and optical properties. J. Fluorine Chem. 2022, 257–258, 109967. View Source
• [3] El-Metwally, S.A.; et al. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Pharmaceuticals 2024, 17, 1667. DOI: 10.3390/ph17121667 View Source

Vendor Purity Comparison: 98% (Leyan) vs. 95% (Chemenu) Baseline for Procurement Decisions

Commercially available purity of the target compound ranges from 95% (Chemenu, Catalog CM670480) to 98% (Leyan, Catalog 2273430) . This 3-percentage-point purity differential can be significant for applications requiring high-fidelity biological assay results, such as dose-response IC₅₀ determinations or crystallography. The 5-methyl-7-CF₃ regioisomer is also available at 98% purity from Bidepharm , but the 6-methyl-7-CF₃ target compound at 98% purity provides equivalent quality for the alternative substitution pattern.

Purity Grade

Data to verify

98% (Leyan) / 95% (Chemenu)

Higher purity supports assay reproducibility

Vendor-reported; verify with COA

Evidence Dimension	Commercially available purity (HPLC-assayed)
Target Compound Data	98% purity (Leyan Catalog 2273430); 95% purity (Chemenu Catalog CM670480)
Comparator Or Baseline	5-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: 98% purity (Bidepharm); 6-Methylpyrazolo[1,5-a]pyrimidin-2-amine: 95% purity (Chemenu); 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine: purity data not consistently reported across vendors
Quantified Difference	ΔPurity = +3% for highest-grade target compound (98%) vs. baseline (95%)
Conditions	Vendor-reported purities; analytical methods (HPLC, NMR) specified by supplier

Why This Matters

A 3% purity gap can introduce measurable variability in biochemical assay reproducibility; procurement of the 98% purity grade is recommended for quantitative pharmacology studies where impurity-driven false positives or potency shifts must be minimized.

Evidence-Backed Application Scenarios for 6-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-amine in Scientific Research and Industrial Procurement

Kinase Inhibitor Scaffold Optimization Requiring 6-Position SAR Exploration

Researchers developing pyrazolo[1,5-a]pyrimidine-based kinase inhibitors (e.g., TrkA, CDK2, KDR) who need to systematically probe the 6-position of the scaffold should procure this specific compound rather than the 5-methyl-7-CF₃ regioisomer. The unique 6-methyl substitution pattern fills a distinct topological vector in the ATP-binding pocket, and class-level SAR precedent indicates that 6-position modifications can produce divergent selectivity profiles from 5-position modifications [1]. The compound's computed XLogP3 of 1.3 places it in an optimal lipophilicity range for kinase inhibitor lead compounds [2].

Fragment-to-Lead Optimization Requiring Dual Fluorinated/Methylated Building Blocks

Medicinal chemistry teams conducting fragment-based drug discovery can utilize this compound as a core scaffold that simultaneously provides a metabolically stabilizing trifluoromethyl group (7-CF₃) and a lipophilicity-enhancing methyl group (6-CH₃). The combination results in XLogP3 = 1.3, which is 0.4 log units more lipophilic than the 7-CF₃-only analog (XLogP3 = 0.9) and 1.0 log unit more lipophilic than the 6-methyl-only analog (XLogP3 = 0.3), offering a distinct permeability profile for CNS or intracellular target programs [2]. Procurement of the 98% purity grade (Leyan) is recommended to ensure reproducible fragment screening data .

Regioselective Derivatization Chemistry Using the 2-Amine Handle

The 2-amine group on the target compound provides a synthetically tractable handle for amide coupling, reductive amination, or diazotization reactions. Unlike the 5-CF₃ or 7-CF₃-only analogs, the 6-methyl-7-CF₃ substitution pattern creates a distinct steric and electronic environment around the 2-amine, which may alter reaction rates and yields in downstream functionalization. The regioselective synthesis methodology described for related trifluoromethylated pyrazolo[1,5-a]pyrimidin-2-amines [1] confirms the feasibility of selective transformations at this position without scrambling of the substitution pattern.

Physicochemical Property Benchmarking for In Silico ADME Model Validation

Computational chemistry groups validating in silico ADME prediction models can use this compound as a test case alongside its close analogs (7-CF₃, 5-CF₃, 6-methyl-only, and 5-methyl-7-CF₃). The availability of computed physicochemical data (XLogP3, TPSA, H-bond donor/acceptor counts) from PubChem [2] enables systematic benchmarking of predicted vs. experimental property differences. The 0.4–1.0 log unit XLogP3 spread across the analog series provides a meaningful dynamic range for testing logP prediction accuracy.

Application

Selection Property

Validation Focus

6-Position kinase SAR studies

6-Methyl-7-CF₃ substitution topology

Kinase selectivity profile differentiation

Fragment-to-lead optimization

Dual CF₃/CH₃ substitution for balanced properties

Permeability and metabolic stability predictions

2-Amine derivatization chemistry

Synthetically accessible 2-amine handle

Reaction selectivity under substitution pattern

In silico ADME model validation

Defined physicochemical property range (XLogP3 spread)

Prediction accuracy benchmarking vs. experimental data

• [1] Stefanello, F.S.; et al. Trifluoromethyl-substituted aryldiazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Regioselective synthesis, structure, and optical properties. J. Fluorine Chem. 2022, 257–258, 109967. DOI: 10.1016/j.jfluchem.2022.109967 View Source
• [2] PubChem Compound Summaries for pyrazolo[1,5-a]pyrimidin-2-amine analogs (CID 146680369, CID 84721401, CID 45602168, CID 146680370, CID 146680367). National Center for Biotechnology Information. Data retrieved May 2026. View Source